2-[3-(1H-imidazol-1-yl)propyl]-9-[(2-oxo-1,3-oxazolidin-3-yl)acetyl]-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 3-[2-[2-(3-imidazol-1-ylpropyl)-3-oxo-2,9-diazaspiro[5.5]undecan-9-yl]-2-oxoethyl]-1,3-oxazolidin-2-one
• InChI: InChI=1S/C20H29N5O4/c26-17-2-3-20(15-25(17)8-1-7-22-11-6-21-16-22)4-9-23(10-5-20)18(27)14-24-12-13-29-19(24)28/h6,11,16H,1-5,7-10,12-15H2
• InChI Key: LYBUKLOEANIHNX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCN(CC2)C(=O)CN3CCOC3=O)CN(C1=O)CCCN4C=CN=C4
• Molecular Formula: C20H29N5O4
• Molecular Weight: 403.5 g/mol

Description

This compound is part of the diazaspiro[5.5]undecane family, a group known for its complex molecular architecture and significant pharmacological potential. Its structural features, including the imidazolyl propyl and oxazolidin-3-yl acetyl substituents, contribute to its unique properties and potential applications in chemical and biomedical research.

Synthesis Analysis

The synthesis of diazaspiro[5.5]undecane derivatives often involves divergent strategies, allowing for the introduction of various substituents to achieve specific molecular architectures. For instance, practical and divergent synthesis methods have been developed for 1- and 5-substituted 3,9-diazaspiro[5.5]undecanes and undecan-2-ones, highlighting efficient Michael addition reactions as key steps (Yang et al., 2008).

Molecular Structure Analysis

The molecular structure of diazaspiro[5.5]undecane derivatives is characterized by the spiro arrangement of two rings, which significantly influences their chemical and physical properties. Detailed structural analysis, including crystallography and DFT studies, provides insights into the molecule's conformation, electronic structure, and interaction potentials (Zeng, Wang, & Zhang, 2021).